7-bromo-4-(3,4-dimethylbenzoyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one

• IUPAC Name: 7-bromo-4-(3,4-dimethylbenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C24H21BrN2O2/c1-15-8-9-18(12-16(15)2)24(29)27-14-22(28)26-21-11-10-19(25)13-20(21)23(27)17-6-4-3-5-7-17/h3-13,23H,14H2,1-2H3,(H,26,28)
• InChI Key: CFFZQEVXAVDOSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CC(=O)NC3=C(C2C4=CC=CC=C4)C=C(C=C3)Br)C
• Molecular Formula: C24H21BrN2O2
• Molecular Weight: 449.3 g/mol

Description

7-bromo-4-(3,4-dimethylbenzoyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one is a useful research compound. Its molecular formula is C24H21BrN2O2 and its molecular weight is 449.348. The purity is usually 95%.
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Scientific Research Applications

Applications in Molecular Structure Analysis and Receptor Affinity

• Molecular Structure and Receptor Affinity Studies : The molecular and crystal structures of compounds like 7-bromo-4-(3,4-dimethylbenzoyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one have been analyzed through methods such as X-ray diffraction and IR spectroscopy. Studies have explored their affinity toward central nervous system (CNS) and peripheral benzodiazepine receptors, indicating potential applications in understanding and targeting receptor interactions for therapeutic purposes (Pavlovsky et al., 2007).

Chemical Synthesis and Characterization

• Chemical Synthesis and Characterization : Various research works have focused on the synthesis and characterization of compounds related to this chemical structure. These studies involve the creation of novel derivatives, understanding their crystalline forms, and analyzing their molecular interactions through techniques such as X-ray crystallography and NMR spectroscopy. The goal of these studies often revolves around exploring the pharmacological potential of these compounds and their physical and chemical properties (Vlasiuk et al., 2013).

Potential Pharmacological Activities

• Exploration of Pharmacological Activities : Some studies have hinted at the potential pharmacological activities of related compounds, suggesting possible applications in areas like antimicrobial, anticancer, anti-inflammatory, and analgesic treatments. These activities have been evaluated through various in vitro and in vivo methods, offering insights into the therapeutic potential of these compounds. However, it's important to note that these findings are preliminary and require further research to fully understand their implications and applications in medicine (Verma et al., 2015).